1-Chloro-2-fluoro-4-nitro-5-(trifluoromethyl)benzene

• CAS No.: 89634-76-4
• Molecular Formula: C7H2ClF4NO2
• Molecular Weight: 243.54 g/mol
• IUPAC Name: 1-chloro-2-fluoro-4-nitro-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C7H2ClF4NO2/c8-4-1-3(7(10,11)12)6(13(14)15)2-5(4)9/h1-2H
• InChI Key: BNRUORLMVKXHTL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)F)[N+](=O)[O-])C(F)(F)F

Description

1-Chloro-2-fluoro-4-nitro-5-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C7H2ClF4NO2 and its molecular weight is 243.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

About 500 parts of aqueous nitric acid was added slowly, with stirring, to a reaction vessel containing about 400 parts of 3-chloro-4-fluorobenzotrifluoride. The temperature of the reaction mixture was maintained at about 40° C. during the addition, then raised to about 60° C. and maintained thereat for about 5 hours. The reaction mixture was allowed to settle. The aqueous layer was removed and the organic layer was washed twice with 500 parts of water, treated several times with a saturated solution of sodium bicarbonate, washed with water again, dried over anhydrous magnesium sulfate, and filtered. The filtrate was distilled at reduced pressure to yield 347 parts of 5-chloro-4-fluoro-2-nitrobenzotrifluoride.